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Compound of Interest

Compound Name: H-Tyr(3-1)-OH

Cat. No.: B556601

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical information on the safe handling, storage, and potential
hazards of H-Tyr(3-1)-OH (3-iodo-L-tyrosine), a key compound in biochemical research,
particularly in studies related to thyroid hormone synthesis and tyrosine hydroxylase inhibition.
Adherence to these guidelines is crucial for ensuring laboratory safety and the integrity of

experimental outcomes.

Chemical and Physical Properties

H-Tyr(3-1)-OH is a derivative of the amino acid L-tyrosine, with an iodine atom substituted at
the third position of the phenyl ring. This modification is critical to its biological activity.

Property Value

Synonyms 3-lodo-L-tyrosine, 3-Monoiodo-L-tyrosine
Molecular Formula CoH10INOs

Molecular Weight 307.09 g/mol

Appearance Off-white to white crystalline solid/powder
Solubility Soluble in dilute aqueous acid.

Storage Temperature -20°C
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GHS Hazard and Precautionary Information

H-Tyr(3-1)-OH is classified as a hazardous substance. The following tables summarize the
GHS hazard and precautionary statements.

Table 1: GHS Hazard Statements

Code Statement

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]
H335 May cause respiratory irritation.[1]

Note: Some sources may also include H302 (Harmful if swallowed).

Table 2: GHS Precautionary Statements
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Code Statement
Prevention
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.[1]
P264 Wash skin thoroughly after handling.[1]
pP271 Use only outdoors or in a well-ventilated area.
5280 Wear protective gloves/protective clothing/eye
protection/face protection.
Response
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER/doctor if you feel

P312
unwell.
If skin irritation occurs: Get medical
P332 + P313 ) )
advice/attention.
If eye irritation persists: Get medical
P337 + P313 i )
advice/attention.
362 Take off contaminated clothing and wash before
reuse.
Storage
Store in a well-ventilated place. Keep container
P403 + P233 )
tightly closed.
P405 Store locked up.
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Disposal

P501

Dispose of contents/container to an approved

waste disposal plant.

Exposure Controls and Personal Protection

Strict adherence to the following exposure controls and use of personal protective equipment

(PPE) is mandatory when handling H-Tyr(3-1)-OH.

Table 3: Recommended Personal Protective Equipment

Protection Type

Equipment

Specifications and
Remarks

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Must be worn at all times in the
laboratory. Use chemical
safety goggles when there is a

risk of splashing.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

Inspect gloves before use.
Dispose of contaminated
gloves after use in accordance

with good laboratory practices.

Skin and Body Protection

Laboratory coat.

A standard laboratory coat
should be sufficient for
handling small quantities. For
larger quantities or when there
is a risk of significant spillage,
consider additional protective

clothing.

Respiratory Protection

NIOSH-approved respirator
with a particulate filter (e.g.,
N95).

A respirator is hecessary when
engineering controls, such as
a fume hood, are not sufficient

to control exposure to dust.

© 2025 BenchChem. All rights reserved. 4/13

Tech Support


https://www.benchchem.com/product/b556601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling and Storage Workflow

The following diagram illustrates the recommended workflow for the safe handling and storage
of H-Tyr(3-1)-OH.
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Safe Handling and Storage Workflow for H-Tyr(3-1)-OH
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Safe handling workflow for H-Tyr(3-1)-OH.
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Biological Activity and Signaling Pathways

H-Tyr(3-1)-OH is a known inhibitor of tyrosine hydroxylase, the rate-limiting enzyme in the
synthesis of catecholamines such as dopamine, norepinephrine, and epinephrine. It is also an
intermediate in the biosynthesis of thyroid hormones.

The diagram below illustrates the thyroid hormone synthesis pathway and the role of iodinated

tyrosine residues.

Thyroid Hormone Synthesis Pathway
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Role of iodinated tyrosine in thyroid hormone synthesis.

Experimental Protocols for Safety Assessment
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The following are example protocols for assessing the toxicity of H-Tyr(3-1)-OH. These are
generalized methods and should be adapted and optimized for specific cell lines and
experimental conditions.

In Vitro Cytotoxicity Assessment: MTT Assay

This protocol is based on the principle that metabolically active cells reduce the yellow
tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple
formazan crystals.

Materials:

H-Tyr(3-1)-OH

o Mammalian cell line (e.g., HelLa, HepG2)

o Complete cell culture medium

¢ Phosphate-buffered saline (PBS), pH 7.4

e MTT solution (5 mg/mL in PBS)

e Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCI)

e 96-well microplates

o Multi-well spectrophotometer (ELISA reader)

Procedure:

o Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 pL
of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO:
atmosphere to allow for cell attachment.

o Compound Treatment: Prepare a stock solution of H-Tyr(3-1)-OH in a suitable solvent (e.g.,
sterile PBS, adjusting pH if necessary) and prepare serial dilutions in serum-free medium.
Remove the culture medium from the wells and add 100 L of the various concentrations of
H-Tyr(3-1)-OH. Include untreated control wells (medium only) and solvent control wells.
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 Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO:
atmosphere.

o MTT Addition: After the incubation period, add 10 pL of MTT solution to each well.

e Formazan Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of
formazan crystals.

e Solubilization: Carefully remove the medium and add 100 pL of the solubilization solution to
each well to dissolve the formazan crystals.

* Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600
nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability for each concentration relative to the
untreated control.

In Vitro Cytotoxicity Assessment: LDH Release Assay

This assay quantifies the release of lactate dehydrogenase (LDH) from damaged cells into the
culture medium, serving as an indicator of cytotoxicity.

Materials:

e H-Tyr(3-1)-OH

e Mammalian cell line

o Complete cell culture medium

o Commercially available LDH cytotoxicity assay kit (containing LDH substrate, cofactor, and
dye)

e 96-well microplates
e Multi-well spectrophotometer

Procedure:
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Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.
Incubation: Incubate the plate for the desired exposure time.

Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes.
Carefully transfer a portion of the supernatant (e.g., 50 pL) from each well to a new 96-well
plate.

LDH Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's
instructions and add it to each well containing the supernatant.

Incubation: Incubate the plate at room temperature for the time specified in the kit protocol
(typically 15-30 minutes), protected from light.

Stop Reaction: Add the stop solution provided in the kit to each well.

Absorbance Measurement: Measure the absorbance at the wavelength specified in the kit's
protocol (usually around 490 nm).

Data Analysis: Determine the amount of LDH released for each treatment condition and
express it as a percentage of the positive control (cells lysed to release maximum LDH).

Whole-Organism Toxicity Assessment: Planarian
Regeneration and Pigmentation Assay

This protocol is adapted from a study on the effects of 3-iodo-L-tyrosine on the planarian,

Dugesia dorotocephala.

Materials:

H-Tyr(3-1)-OH

Planarians (Dugesia dorotocephala)

Standard planarian culture medium

Petri dishes
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e Scalpel or razor blade

e Stereomicroscope

Procedure:

e Acclimation: Acclimate planarians in the culture medium for at least 24 hours.

e Compound Exposure: Prepare solutions of H-Tyr(3-1)-OH in the culture medium at various
concentrations (e.g., 0.01 mM, 0.1 mM, 1 mM). Place individual or small groups of
planarians in petri dishes containing the test solutions. Include a control group with culture
medium only.

» Decapitation (Optional for Regeneration Study): For regeneration studies, decapitate the
planarians posterior to the auricles using a clean scalpel.

o Observation: Observe the planarians daily under a stereomicroscope for signs of toxicity,
such as changes in motility, morphology, and regeneration progress (if decapitated).

o Pigmentation Assessment: Specifically monitor the eye pigmentation. Note any fading or
disappearance of the eye pigments over a period of 7-14 days.

o Data Recording: Record the percentage of planarians in each group showing adverse
effects, including mortality, regeneration defects, and loss of eye pigmentation.

First Aid Measures

In case of accidental exposure, follow these first aid measures immediately.

Table 4: First Aid Procedures

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b556601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure Route Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.

Immediately flush skin with running water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ]
clothing and shoes. Wash clothing before reuse.

Obtain medical aid immediately.

Immediately flush open eyes with running water
Eye Contact for at least 15 minutes. Obtain medical aid

immediately.

Do NOT induce vomiting without medical
) advice. Rinse mouth with water. Never
Ingestion o i i
administer anything by mouth to an unconscious

person. Obtain medical aid immediately.

Disposal Considerations

Dispose of H-Tyr(3-1)-OH and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Do not allow the chemical to enter drains or
waterways. Waste should be collected in a designated, labeled, and sealed container for
disposal by a licensed professional waste disposal service.

This technical guide is intended to provide comprehensive safety and handling information for
H-Tyr(3-1)-OH. It is the responsibility of the user to conduct a thorough risk assessment and to
implement appropriate safety procedures for their specific experimental context. Always consult
the most up-to-date Safety Data Sheet (SDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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